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Compound of Interest

Compound Name: BRD7389

Cat. No.: B1667518 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of chemical compounds is a critical component of laboratory safety and operational

integrity. This guide provides detailed procedures for the disposal of BRD7389, a ribosomal S6

kinase (RSK) inhibitor used in biological research. Adherence to these guidelines is essential

for minimizing environmental impact and ensuring a safe laboratory environment.

Safety and Handling Summary
While BRD7389 is not classified as a hazardous substance or mixture by all suppliers, it is

imperative to handle it with care, employing standard laboratory safety protocols.[1] The

following table summarizes key safety and handling information.
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Parameter Information Source

Chemical Name

1-[(2-Phenylethyl)amino]-3H-

naphtho[1,2,3-de]quinoline-

2,7-dione

[1][2]

CAS Number 376382-11-5 [2][3][4][5]

Molecular Formula C24H18N2O2 [2][4][5]

Molecular Weight 366.4 g/mol [1][5]

Appearance Lyophilized powder [5]

Personal Protective Equipment

(PPE)

Safety goggles, lab coat,

chemical-resistant gloves
[1]

Handling Precautions

Avoid contact with skin and

eyes. Do not breathe dust.[1]

Handle in a well-ventilated

area or chemical fume hood.

Disposal Workflow
The proper disposal route for BRD7389 depends on its form (solid, liquid, or contaminated

material). The following diagram outlines the decision-making process for waste segregation

and disposal.
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Fig 1. Decision tree for BRD7389 waste disposal.

Detailed Disposal Protocols
The following step-by-step protocols provide guidance for the disposal of various forms of

BRD7389 waste. Always consult and adhere to your institution's specific Environmental Health

and Safety (EHS) guidelines.

A. Unused or Expired BRD7389 Powder
Solid chemical waste must be disposed of through your institution's hazardous waste program.

Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-

resistant gloves.
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Containment: Carefully place the original container with the unused or expired powder into a

larger, sealable, and clearly labeled hazardous chemical waste container.

Labeling: Ensure the waste container is labeled with "Hazardous Waste," the chemical name

("BRD7389"), and any other required information as per your institution's policy.

Storage: Store the sealed waste container in a designated satellite accumulation area.

Pickup: Arrange for pickup and disposal by your institution's EHS department.

B. Contaminated Labware
Disposable labware that has come into contact with BRD7389, especially in the context of cell

culture, should be treated as biohazardous chemical waste.

Segregation: Collect all contaminated solid waste, such as pipette tips, tubes, flasks, and

gloves, in a designated biohazardous waste container lined with an appropriate bag.

Labeling: The container must be clearly marked with the universal biohazard symbol and

may require additional labeling indicating chemical contamination.

Storage: Keep the biohazardous waste container sealed when not in use.

Disposal: Follow your institution's procedures for the disposal of biohazardous waste, which

may involve autoclaving before final disposal by EHS.

C. Liquid Waste Solutions
Aqueous solutions containing BRD7389, such as those from cell culture experiments, require

careful handling and disposal.

Collection: Collect all liquid waste containing BRD7389 in a dedicated, leak-proof, and

shatter-resistant hazardous waste container.

Labeling: Clearly label the container with "Hazardous Waste," the contents ("BRD7389
solution" and any other solvents or hazardous materials present, such as DMSO), and the

approximate concentrations.
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Treatment (if applicable): If the liquid waste also contains biological agents (e.g., cells), it

may need to be chemically decontaminated (e.g., with a 10% bleach solution) before being

collected as hazardous chemical waste. Consult your institution's biosafety manual for

appropriate procedures.

Storage: Store the sealed liquid waste container in a designated satellite accumulation area,

away from drains and incompatible chemicals.

Disposal: Arrange for pickup and disposal by your institution's EHS department. Do not pour

liquid waste containing BRD7389 down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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